2-(Benzo[d]isoxazol-3-yl)-1-(4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)ethanone
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Description
2-(Benzo[d]isoxazol-3-yl)-1-(4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
- The compound 1-(4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl) ethanone was synthesized using a click chemistry approach, characterized by IR, NMR, MS studies, and analyzed for thermal stability and crystal structure. This research provides insights into the molecular structure and potential applications in drug development (Govindhan et al., 2017).
Biological Activities and Applications
- A series of substituted aryl-formyl piperidinone derivatives were designed, synthesized, and tested for their herbicidal activity, showing potential as 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, which indicates their potential use in developing new herbicides (Fu et al., 2021).
Structural Analysis and Interactions
- The structural and antiproliferative activities of (4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone were explored, highlighting the compound's potential in antiproliferative applications and its stabilization by inter and intra-molecular hydrogen bonds, as revealed by Hirshfeld surface analysis (Prasad et al., 2018).
Drug Development Insights
- Electrochemical synthesis studies involving the oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles have been conducted, providing valuable insights into the development of new compounds with potential pharmaceutical applications (Amani & Nematollahi, 2012).
Antimicrobial and Anti-arrhythmic Activities
- The synthesis and antimicrobial activities of new pyridine derivatives underscore the potential of these compounds in antimicrobial applications, contributing to the development of new treatments for infectious diseases (Patel, Agravat, & Shaikh, 2011).
- Some piperidine-based derivatives were investigated for their anti-arrhythmic activity, highlighting the therapeutic potential of these compounds in treating arrhythmias (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).
Properties
IUPAC Name |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(1,2-benzoxazol-3-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c25-20(13-17-15-5-1-3-7-18(15)27-23-17)24-11-9-14(10-12-24)26-21-22-16-6-2-4-8-19(16)28-21/h1-8,14H,9-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKYBVSKZWJGVFT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3S2)C(=O)CC4=NOC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.